Cas no 87877-90-5 (methyl 4-azido-2-hydroxybenzoate)

• Product Name: methyl 4-azido-2-hydroxybenzoate
• CAS No: 87877-90-5
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 4280787
• Update Time: 2026-04-14

methyl 4-azido-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-azido-2-hydroxy-, methyl ester
• methyl 4-azido-2-hydroxybenzoate

Additional information on methyl 4-azido-2-hydroxybenzoate

Recent Advances in the Application of Methyl 4-Azido-2-hydroxybenzoate (CAS 87877-90-5) in Chemical Biology and Pharmaceutical Research

Methyl 4-azido-2-hydroxybenzoate (CAS 87877-90-5) has emerged as a versatile chemical building block in recent pharmaceutical and chemical biology research. This aromatic azide compound combines the reactivity of an azido group with the ester functionality, making it particularly valuable for bioorthogonal chemistry applications. Recent studies have highlighted its role in click chemistry reactions, where it serves as a key intermediate for the synthesis of more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel PROTAC (Proteolysis Targeting Chimeras) molecules. Researchers utilized methyl 4-azido-2-hydroxybenzoate as a linker component, taking advantage of its ability to form stable triazole linkages through copper-catalyzed azide-alkyne cycloaddition (CuAAC). The resulting PROTAC molecules showed improved cellular permeability and target protein degradation efficiency compared to traditional designs.

In the field of fluorescence labeling, methyl 4-azido-2-hydroxybenzoate has shown promise as a precursor for developing new fluorogenic probes. A recent Nature Chemical Biology publication reported its use in creating turn-on fluorescent sensors for detecting enzyme activity in live cells. The hydroxyl group at the 2-position allows for further functionalization, while the azido group enables specific conjugation to biomolecules through bioorthogonal reactions.

Recent synthetic methodology developments have expanded the applications of this compound. A 2024 ACS Catalysis paper described a novel photocatalytic method for the late-stage functionalization of methyl 4-azido-2-hydroxybenzoate, enabling direct C-H activation at the benzene ring. This advancement significantly improves the synthetic accessibility of derivatives for structure-activity relationship studies in drug discovery programs.

The compound's safety profile and pharmacokinetic properties have also been investigated in recent preclinical studies. Research published in European Journal of Pharmaceutical Sciences (2023) examined the metabolic stability of methyl 4-azido-2-hydroxybenzoate derivatives, revealing that ester hydrolysis represents the primary metabolic pathway. These findings are informing the design of more metabolically stable analogs for therapeutic applications.

Emerging applications in materials science have further broadened the utility of this compound. A recent Advanced Materials study demonstrated its incorporation into polymer backbones to create photodegradable hydrogels. The azido group's responsiveness to UV light enables precise spatial and temporal control over material properties, with potential applications in drug delivery and tissue engineering.

Ongoing research continues to explore new applications for methyl 4-azido-2-hydroxybenzoate in chemical biology. Current investigations focus on its use in activity-based protein profiling (ABPP) and the development of covalent inhibitors. The compound's unique combination of reactivity and stability positions it as a valuable tool for future discoveries at the chemistry-biology interface.